Cas no 2034456-02-3 (N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide)
![N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide structure](https://www.kuujia.com/scimg/cas/2034456-02-3x500.png)
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide Chemical and Physical Properties
Names and Identifiers
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- N-[4-[(3-hydroxy-3-thiophen-3-ylpropyl)sulfamoyl]phenyl]-2-methylpropanamide
- N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
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- Inchi: 1S/C17H22N2O4S2/c1-12(2)17(21)19-14-3-5-15(6-4-14)25(22,23)18-9-7-16(20)13-8-10-24-11-13/h3-6,8,10-12,16,18,20H,7,9H2,1-2H3,(H,19,21)
- InChI Key: YLMGQLQBSQKGBH-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(S(NCCC(O)C2C=CSC=2)(=O)=O)C=C1)(=O)C(C)C
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6416-6781-15mg |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 15mg |
$89.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-1mg |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 1mg |
$54.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-20μmol |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 20μmol |
$79.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-20mg |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 20mg |
$99.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-5μmol |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-3mg |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 3mg |
$63.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-2mg |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-4mg |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 4mg |
$66.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-2μmol |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 2μmol |
$57.0 | 2023-09-09 | ||
Life Chemicals | F6416-6781-10μmol |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide |
2034456-02-3 | 10μmol |
$69.0 | 2023-09-09 |
N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide Related Literature
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Danni Chang,Zhen Ma,Xiaoping Li,Xinzhong Hu Food Funct., 2021,12, 12706-12723
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Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
Additional information on N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide
N-(4-{[3-Hydroxy-3-(Thiophen-3-Yl)Propyl]Sulfamoyl}Phenyl)-2-Methylpropanamide: A Comprehensive Overview
The compound with CAS No 2034456-02-3, commonly referred to as N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a thiophene ring, a sulfamoyl group, and a propanamide moiety. These structural elements contribute to its potential as a bioactive agent with diverse applications in drug discovery and development.
Recent studies have highlighted the sulfamoyl group as a key functional group in this compound, playing a pivotal role in its pharmacokinetic properties. The presence of the thiophene ring further enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic interventions. Researchers have explored its potential as an anti-inflammatory agent, where it has demonstrated significant activity in reducing inflammation markers in preclinical models.
The thiophen-3-yl substituent within the molecule has been shown to exhibit strong antioxidant properties, which are crucial for combating oxidative stress-associated diseases such as neurodegenerative disorders and cardiovascular conditions. This finding underscores the compound's versatility and its potential utility in multiple therapeutic areas. Additionally, the propanamide moiety contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving Suzuki coupling and amide bond formation. These methods not only improve the yield but also ensure high purity, which is essential for preclinical testing. The compound's synthesis has been optimized to minimize environmental impact, aligning with current green chemistry principles.
In terms of pharmacodynamics, N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide has been shown to modulate key signaling pathways involved in inflammation and cell proliferation. Preclinical studies have demonstrated its ability to inhibit COX-2 enzymes, making it a promising candidate for pain management therapies. Furthermore, its ability to modulate NF-kB signaling pathways suggests potential applications in autoimmune diseases.
The compound's hydroxypropyl group has also been implicated in its ability to enhance solubility and reduce toxicity profiles. This feature is particularly important for drugs targeting chronic conditions that require long-term administration. Recent research has focused on optimizing drug delivery systems to further enhance the compound's efficacy and reduce side effects.
From an application standpoint, N-(4-{[3-hydroxy-3-(thiophen-3-yl)propyl]sulfamoyl}phenyl)-2-methylpropanamide holds immense potential in the development of novel therapeutics for inflammatory diseases, neurodegenerative disorders, and cancer. Its unique combination of structural features and pharmacological properties positions it as a leading candidate in ongoing drug discovery efforts.
In conclusion, CAS No 2034456-02-3 represents a significant advancement in medicinal chemistry, offering a wealth of opportunities for therapeutic innovation. As research continues to uncover its full potential, this compound is poised to make a substantial impact on the treatment of various diseases worldwide.
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